Cas no 773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol)

2,6-Dimethyl-4-fluorobenzyl alcohol is a fluorinated aromatic alcohol characterized by its distinct substitution pattern, featuring methyl groups at the 2- and 6-positions and a fluorine atom at the 4-position of the benzyl ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the fluorobenzyl moiety contributes to improved metabolic stability and bioavailability in derived compounds. Its high purity and well-defined reactivity make it suitable for precise synthetic applications, including nucleophilic substitutions and cross-coupling reactions. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.

2,6-Dimethyl-4-fluorobenzyl alcohol structure

773868-67-0 structure

Product Name:2,6-Dimethyl-4-fluorobenzyl alcohol

CAS No:773868-67-0

MF:C₉H₁₁FO

MW:154.181446313858

MDL:MFCD03701056

CID:552220

PubChem ID:45090576

Update Time:2025-05-27

2,6-Dimethyl-4-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,4-fluoro-2,6-dimethyl-
- (4-Fluoro-2,6-dimethylphenyl)methanol
- 2,6-Dimethyl-4-fluorobenzyl alcohol
- Benzenemethanol, 4-fluoro-2,6-dimethyl- (9CI)
- AG-H-09544
- CTK5E4363
- MolPort-004-781-936
- PC5427
- SBB087014
- (4-fluoro-2,6-dimethyl-phenyl)methanol
- AB93163
- 773868-67-0
- CS-0194106
- MFCD03701056
- 4-Fluoro-2,6-dimethyl-benzyl alcohol
- A839074
- E89697
- SCHEMBL14724936
- DTXSID30666653
- MDL： MFCD03701056
- Inchi： 1S/C9H11FO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4,11H,5H2,1-2H3
- InChI Key： UKQSZVFDOPDBJD-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C(CO)=C(C)C=1

Computed Properties

Exact Mass: 154.079
Monoisotopic Mass: 154.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 1.9

Experimental Properties

Density: 1.101
Melting Point: NA
Boiling Point: 248.9°C at 760 mmHg
Flash Point: 127.6°C
Refractive Index: 1.516
PSA: 20.23000
LogP: 1.93480
Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,6-Dimethyl-4-fluorobenzyl alcohol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,6-Dimethyl-4-fluorobenzyl alcohol Pricemore >>

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Alichem	A010006118-1g	2,6-Dimethyl-4-fluorobenzyl alcohol	773868-67-0	97%	1g	$1549.60	2023-09-01
TRC	D465785-10mg	2,6-Dimethyl-4-fluorobenzyl alcohol	773868-67-0		10mg	$ 50.00	2022-06-05
TRC	D465785-50mg	2,6-Dimethyl-4-fluorobenzyl alcohol	773868-67-0		50mg	$ 95.00	2022-06-05
TRC	D465785-100mg	2,6-Dimethyl-4-fluorobenzyl alcohol	773868-67-0		100mg	$ 135.00	2022-06-05
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